Cas no 182878-29-1 (3,6-bis(chloromethyl)-2,5-Piperazinedione)

• Product Name: 3,6-bis(chloromethyl)-2,5-Piperazinedione
• CAS No: 182878-29-1
• MF: C₆H₈Cl₂N₂O₂
• MW: 211.045919418335
• CID: 113937
• PubChem ID: 321417
• Update Time: 2025-06-27

3,6-bis(chloromethyl)-2,5-Piperazinedione Chemical and Physical Properties

Names and Identifiers

• 3,6-bis(chloromethyl)-2,5-Piperazinedione
• 2,5-Piperazinedione,3,6-bis(chloromethyl)-
• 3,6-Bis(chloromethyl)-2,5-piperazinedione
• 2,5-Piperazinedione, 3,6-bis(chloromethyl)- (9CI)
• NSC271941
• DTXSID00313541
• 182878-29-1
• 15948-95-5
• NSC-271941
• starbld0007323
• 3,6-bis(chloromethyl)piperazine-2,5-dione
• DB-269554
• 2,5-PIPERAZINEDIONE, 3,6-BIS(CHLOROMETHYL)-

• Inchi： 1S/C6H8Cl2N2O2/c7-1-3-5(11)10-4(2-8)6(12)9-3/h3-4H,1-2H2,(H,9,12)(H,10,11)
• InChI Key： UJDFUUWGCSFGOJ-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(CCl)C(N1)=O)=O

Computed Properties

• Exact Mass: 209.99644
• Monoisotopic Mass: 209.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 581.5°Cat760mmHg
• Flash Point: 305.5°C
• Refractive Index: 1.48
• PSA: 58.2

Additional information on 3,6-bis(chloromethyl)-2,5-Piperazinedione

Introduction to 3,6-bis(chloromethyl)-2,5-Piperazinedione (CAS No. 182878-29-1)

3,6-bis(chloromethyl)-2,5-Piperazinedione, identified by the Chemical Abstracts Service Number (CAS No.) 182878-29-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic diketone features a piperazine core substituted with chloromethyl groups at the 3 and 6 positions, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural motif of this compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 3,6-bis(chloromethyl)-2,5-Piperazinedione consists of a six-membered aromatic ring containing two nitrogen atoms, which is characteristic of piperazine derivatives. The presence of chloromethyl (-CH₂Cl) substituents at the 3 and 6 positions introduces reactive sites that can undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This reactivity makes the compound a valuable building block for constructing more complex molecules, including pharmacophores that may exhibit significant biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of 3,6-bis(chloromethyl)-2,5-Piperazinedione and its derivatives. The piperazine scaffold is well-known for its role in many bioactive compounds, including antipsychotics, antidepressants, and antihistamines. The chloromethyl groups further enhance its utility by providing sites for further functionalization, allowing chemists to tailor the properties of the resulting compounds for specific therapeutic applications.

One of the most compelling aspects of 3,6-bis(chloromethyl)-2,5-Piperazinedione is its ability to serve as a precursor for the synthesis of polymers with specialized properties. For instance, it can be polymerized to form polyimides or polyamides that exhibit high thermal stability and mechanical strength. These materials are finding applications in advanced materials science, particularly in coatings and high-performance composites. The reactivity of the chloromethyl groups allows for controlled polymerization processes, enabling the creation of materials with tailored molecular weights and architectures.

Recent research has also highlighted the potential of 3,6-bis(chloromethyl)-2,5-Piperazinedione in drug discovery efforts. Its structural features make it a suitable candidate for designing molecules that interact with biological targets such as enzymes and receptors. By modifying the substituents on the piperazine ring or introducing additional functional groups through subsequent reactions, researchers can generate libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further development into novel therapeutics.

The synthesis of 3,6-bis(chloromethyl)-2,5-Piperazinedione typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include condensation reactions followed by chlorination steps to introduce the chloromethyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In addition to its pharmaceutical and materials science applications, 3,6-bis(chloromethyl)-2,5-Piperazinedione has shown promise in environmental chemistry research. Its reactivity with various nucleophiles allows for the development of novel catalysts or degradation agents that can be used to address environmental challenges. For instance, it can be employed in water treatment processes to remove pollutants or in soil remediation efforts to break down harmful substances.

The future prospects for 3,6-bis(chloromethyl)-2,5-Piperazinedione are vast and multifaceted. As our understanding of its chemical properties and reactivity continues to grow, new applications are likely to emerge across multiple disciplines. Whether it is in the design of next-generation drugs or the development of advanced materials, this compound stands out as a cornerstone molecule with immense potential.

In conclusion,3,6-bis(chloromethyl)-2,5-Piperazinedione (CAS No. 182878-29-1) is a remarkable compound that bridges organic chemistry with pharmaceuticals and materials science. Its unique structure and reactivity make it an indispensable tool for researchers seeking to innovate in these fields. As scientific exploration continues, this molecule will undoubtedly play a pivotal role in shaping future advancements.